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For researchers, scientists, and drug development professionals navigating the intricate world
of glycosylation, the ability to distinguish between different N-glycan subtypes is paramount.
The structural nuances of these complex carbohydrate structures, particularly the distinction
between hybrid and complex N-glycans, play critical roles in protein folding, cell signaling, and
immune responses. This guide provides an in-depth comparison of lectins that exhibit
differential binding affinities for hybrid versus complex N-glycans, supported by experimental
data and detailed protocols to empower your research.

The Structural Landscape: Hybrid vs. Complex N-
Glycans

N-glycans are oligosaccharides attached to the nitrogen atom of asparagine residues in a
protein. All N-glycans share a common pentasaccharide core (Man3GIcNAc2), but diverge into
three main classes: high-mannose, hybrid, and complex.[1]

o Hybrid N-glycans are intermediates in the glycosylation pathway and, as their name
suggests, possess features of both high-mannose and complex types. They typically have
unsubstituted terminal mannose residues on the a-1,6 mannose arm of the core,
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characteristic of high-mannose glycans, and one or two antennae initiated by N-

acetylglucosamine (GIcNAc) on the a-1,3 mannose arm, a hallmark of complex glycans.[1]

o Complex N-glycans are characterized by the presence of GIcNAc antennae on both the

0-1,3 and a-1,6 arms of the mannose core. These antennae can be further elongated with

various monosaccharides, such as galactose, sialic acid, and fucose, leading to a vast

diversity of structures, including bi-, tri-, and tetra-antennary forms.[1]

This structural divergence forms the basis for their differential recognition by specific lectins.

Diagram of N-Glycan Structures
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Caption: Simplified representation of hybrid and complex N-glycan structures.

Key Lectins for Differentiating N-Glycan Subtypes
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Several plant lectins have emerged as invaluable tools for distinguishing between hybrid and
complex N-glycans due to their specific carbohydrate-binding preferences. This section details
the binding specificities of four such lectins: Concanavalin A (ConA), Galanthus nivalis Lectin
(GNL), Phaseolus vulgaris Erythroagglutinin (PHA-E), and Phaseolus vulgaris Leucoagglutinin
(PHA-L).

Concanavalin A (ConA): A Mannose-Binding Lectin with
a Preference for Unprocessed Glycans

Concanavalin A, a lectin from the jack bean (Canavalia ensiformis), primarily recognizes
terminal a-D-mannosyl and a-D-glucosyl residues.[2][3] This specificity allows it to bind to high-
mannose and, to a lesser extent, hybrid N-glycans where mannose residues are accessible.

¢ Binding Mechanism: ConA's carbohydrate recognition domain (CRD) interacts with the
hydroxyl groups of mannose residues. The binding affinity is significantly influenced by the
accessibility of these residues.

« Differential Affinity: ConA exhibits a higher affinity for high-mannose and hybrid N-glycans
compared to complex N-glycans.[4] In complex N-glycans, the terminal mannose residues
are often capped with other sugars (e.g., GICNAc, galactose, sialic acid), which sterically
hinders ConA binding. The presence of a bisecting GIcNAc residue on complex N-glycans
has been shown to abolish ConA binding.[5]

Galanthus nivalis Lectin (GNL): Specificity for Terminal
o-1,3-Linked Mannose

Isolated from snowdrop bulbs, GNL is a mannose-specific lectin with a strong preference for
terminal a-1,3-linked mannose residues.[6][7][8][9][10] This makes it a valuable tool for
identifying high-mannose and certain hybrid N-glycans.

¢ Binding Mechanism: The CRD of GNL specifically accommodates the a-1,3 linkage of
mannose. Unlike many other mannose-binding lectins, GNL does not require metal ions for
its activity.[6][9][10]

« Differential Affinity: GNL shows high affinity for high-mannose N-glycans rich in terminal
a-1,3-mannose. Its binding to hybrid N-glycans depends on the presence of this specific
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linkage. It generally does not bind to complex N-glycans where the mannose residues are
substituted.[7] The presence of a bisecting GIcNAc has been shown to abolish GNL binding
to N-glycans.[5]

Phaseolus vulgaris Erythroagglutinin (PHA-E): A Marker
for Bisecting GIcNAc

PHA-E, one of the two major isolectins from the red kidney bean, is highly specific for a
particular structural motif on complex N-glycans: the bisecting GIcNAc.[11][12] This unique
specificity makes it an excellent tool for identifying this important modification.

e Binding Mechanism: The binding pocket of PHA-E specifically recognizes the (3-1,4-linked
GIcNAc residue attached to the core B-mannose of complex N-glycans.[13][14]

« Differential Affinity: PHA-E exhibits strong binding to complex N-glycans containing a
bisecting GIcNAc.[15][16] It has negligible to no affinity for hybrid N-glycans or complex N-
glycans lacking this modification.[12]

Phaseolus vulgaris Leucoagglutinin (PHA-L):
Recognizing Branched Complex N-Glycans

The other major isolectin from the red kidney bean, PHA-L, has a preference for branched
complex N-glycans, specifically those containing a (3-1,6-linked GIcNAc branch on the a-1,6
mannose arm of the core.[17]

e Binding Mechanism: The CRD of PHA-L recognizes the branching pattern of complex N-
glycans, with a particular affinity for tri- and tetra-antennary structures.[17]

« Differential Affinity: PHA-L binds strongly to highly branched complex N-glycans.[18] Its
affinity for bi-antennary complex N-glycans is lower, and it shows minimal to no binding to
hybrid or high-mannose N-glycans.[19] The presence of a bisecting GIcNAc can be tolerated
by PHA-L.[5]

Quantitative Comparison of Lectin Binding Affinities

The following table summarizes the differential binding affinities of these four lectins for hybrid
and complex N-glycans, with representative dissociation constants (Kd) where available. It is
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important to note that Kd values can vary depending on the specific glycan structure and the

experimental method used.
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Experimental Protocols for Assessing Lectin-Glycan
Interactions

To provide actionable insights, this section outlines detailed, step-by-step methodologies for
two common techniques used to quantify lectin-glycan binding: Surface Plasmon Resonance
(SPR) and Glycan Microarrays.

Experimental Workflow: Surface Plasmon Resonance
(SPR)
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SPR is a powerful label-free technique for real-time monitoring of biomolecular interactions,
allowing for the determination of binding kinetics (association and dissociation rates) and
affinity (Kd).[21][22][23]

Diagram of SPR Workflow
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Caption: Step-by-step workflow for Surface Plasmon Resonance (SPR) analysis of lectin-
glycan interactions.

Detailed SPR Protocol:

e Sensor Chip Preparation and Lectin Immobilization:

o Rationale: Covalent immobilization of the lectin to the sensor chip surface creates a stable
platform for interaction analysis. Amine coupling is a common and robust method.

o Equilibrate a carboxymethylated dextran (CM5) sensor chip with HBS-EP+ buffer (HEPES
buffered saline with EDTA and P20 surfactant).

o Activate the sensor surface by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7
minutes.

o Inject the lectin solution (e.g., 50 pg/mL in 10 mM sodium acetate, pH 4.5) over the
activated surface until the desired immobilization level is reached (typically 2000-5000
RU).
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o Deactivate any remaining active esters by injecting 1 M ethanolamine-HCI (pH 8.5) for 7
minutes.

o Areference flow cell should be prepared similarly but without lectin immobilization to
subtract non-specific binding.

e Binding Analysis:

o Rationale: Injecting a series of glycan concentrations allows for the determination of
concentration-dependent binding and the subsequent calculation of kinetic parameters.

o Prepare a dilution series of the purified hybrid or complex N-glycan in running buffer (e.qg.,
0, 50, 100, 200, 400, 800 nM).

o Inject each glycan concentration over both the lectin-immobilized and reference flow cells
at a constant flow rate (e.g., 30 pL/min) for a defined association time (e.g., 180 seconds).

o Allow for dissociation in running buffer for a defined time (e.g., 300 seconds).
o Data Analysis:

o Rationale: Fitting the sensorgram data to a suitable binding model allows for the extraction
of kinetic and affinity constants.

o Subtract the reference flow cell data from the active flow cell data to correct for bulk
refractive index changes and non-specific binding.

o Fit the resulting sensorgrams to a 1:1 Langmuir binding model using the analysis software
(e.g., Biacore Evaluation Software) to determine the association rate constant (ka),
dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Experimental Workflow: Glycan Microarray

Glycan microarrays offer a high-throughput method to assess the binding of a lectin to a large
number of different glycans simultaneously.[2][24][25]

Diagram of Glycan Microarray Workflow

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3097418/
https://www.cores.emory.edu/egmic/_includes/documents/sections/resources/method-microarray-analysis-protocol.docx
https://www.ncbi.nlm.nih.gov/books/NBK593873/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Print Glycans onto Block Slide Incubate with ‘Wash to Remove Scan Slide with Quantify Spot Analyze Binding Specificit
Coated Slide (e.g., BSA) Fluorescently-labeled Lectin Unbound Lectin Fluorescence Scanner Fluorescence Intensity Y 9 P! Y

Click to download full resolution via product page

Caption: General workflow for a glycan microarray experiment to determine lectin binding
specificity.

Detailed Glycan Microarray Protocol:
» Array Preparation and Blocking:

o Rationale: Printing a diverse library of glycans onto a functionalized slide creates a
multiplexed platform for binding analysis. Blocking prevents non-specific binding of the
lectin to the slide surface.

o Use a robotic arrayer to print a library of purified hybrid and complex N-glycans onto an
NHS-activated or similarly functionalized glass slide.

o After printing, store the slide according to the manufacturer's instructions.

o Prior to use, rehydrate the slide in a humid chamber and then block with a blocking buffer
(e.g., 3% BSA in PBS with 0.05% Tween-20) for 1 hour at room temperature.

e Lectin Incubation and Washing:

o Rationale: Incubation with a fluorescently labeled lectin allows for the detection of binding
to specific glycans on the array. Washing removes non-specifically bound lectin, reducing
background signal.

o Prepare a solution of the fluorescently labeled lectin (e.g., Cy3-labeled ConA at 10 pg/mL)
in binding buffer (e.g., TSM buffer: 20 mM Tris-HCI, 150 mM NacCl, 2 mM CaCl2, 2 mM
MgClI2, pH 7.4, with 1% BSA and 0.05% Tween-20).[24]
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o Apply the lectin solution to the blocked glycan array and incubate for 1 hour at room
temperature in a humidified chamber, protected from light.

o Wash the slide sequentially with TSM buffer with 0.05% Tween-20, TSM buffer, and finally
with deionized water to remove unbound lectin.

e Scanning and Data Analysis:

o Rationale: A fluorescence scanner quantifies the signal intensity at each glycan spot,
providing a measure of the lectin's binding affinity.

o Dry the slide by centrifugation or with a stream of nitrogen.

o Scan the slide using a microarray scanner at the appropriate excitation and emission
wavelengths for the fluorophore used.

o Use microarray analysis software to quantify the fluorescence intensity of each spot.

o Average the replicate spot intensities and subtract the local background. The resulting
signal intensities are proportional to the amount of bound lectin and indicate the relative
binding affinity for each glycan.

Conclusion

The differential binding affinities of lectins for hybrid versus complex N-glycans provide a
powerful toolkit for glycosylation analysis. ConA and GNL are excellent for identifying less
processed high-mannose and hybrid structures, while PHA-E and PHA-L offer high specificity
for distinct features of complex N-glycans, namely the bisecting GIcNAc and extensive
branching, respectively. By employing quantitative techniques such as SPR and high-
throughput glycan microarrays, researchers can gain detailed insights into the glycan profiles of
their proteins of interest. The experimental protocols and comparative data presented in this
guide are intended to provide a solid foundation for the rational selection and application of
these invaluable tools in your research and development endeavors.

References

e Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to
Complex and Oligomannose N-Glycans.

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b16080624/docs?utm_src=pdf-body#a-researcher-s-guide-to-differentiating-hybrid-and-complex-n-glycans-with-lectins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The Importance Of Lectin And Glycan Binding Specificity. Vector Labs.

Binding assay of lectins and glycoproteins by surface plasmon resonance. JoVE.
Microarray Analysis of Glycan Microarrays. Consortium for Functional Glycomics.

Hybrid- and complex-type N-glycans are not essential for Newcastle disease virus infection
and fusion of host cells.

The procedure for a typical lectin microarray experiment. (a) Lectins...

Tissue glycan analysis using lectin microarray. Glycoscience Protocols.

"Molecular and Mechanistic Basis of Lectin-Glycan Interactions" by Priyanka D. Kadav, Jared
L. Edwards et al. Digital Commons @ Michigan Tech.

Specific Recognition of Glycoproteins: Design Strategies and Application Prospects of
Molecularly Imprinted Polymers. MDPI.

Glycosylation patterns and PHA-E-associated glycoprotein profiling associated with early
hepatic encephalopathy in Chinese hepatocellular carcinoma patients.

N-Linked Glycans Overview. Sigma-Aldrich.

Protocol for Lectin Affinity Chromatography.

CarboGrove: a resource of glycan-binding specificities through analyzed glycan-array
datasets

Lectin Affinity Chrom

Antibodies and Lectins in Glycan Analysis. Essentials of Glycobiology.

Identification of N-glycan of alpha-fetoprotein by lectin affinity microarray.

Galanthus nivalis lectin (GNA). GLYcoDiag.

Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan recognition
mode using a common legume lectin fold. PubMed.

Protocol for separation and purification of lectins using carbohydrate affinity chromatography.
Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan recognition
mode using a common legume lectin fold. Glycobiology.

Glycan profiling of proteins using lectin binding by Surface Plasmon Resonance.

Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb.
Journal of Biological Chemistry.

Studies on the specific interaction of concanavalin A and saccharides by affinity
chromatography. Application of quantitative affinity chromatography to a multivalent system.
Journal of Biochemistry.

On Surface Assays: Surface Plasmon Resonance. Glycopedia.

Enhanced Concanavalin A Binding to Preorganized Mannose Nanoarrays in
Glycodendrimersomes Revealed Multivalent Interactions.

Concanavalin A targeting N-linked glycans in spike proteins influence viral interactions.
Dalton Transactions.

Preparation of glycopeptides by lectin affinity chrom

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Detection of lectin-glycan interaction using high resolution surface plasmon resonance.

« Affinity Chromatography-based Lectin Purific

» SPR analysis of a model glycan array: ten spots each of biotinylated...

e Analysis of Glycan Recognition by Concanavalin A Using Absolute Binding Free Energy
Calculations.

» Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb.
PubMed.

e Concanavalin A - Polysaccharides Binding Affinity Analysis Using A Quartz Crystal
Microbalance. International Journal of Biological Macromolecules.

e Galanthus nivalis lectin (GNA). Genaxxon Bioscience.

e Galanthus nivalis lectin (GNA). Medicago AB.

e Snowdrop lectins. PDBe.

» Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins.

o Complex N-Glycans Binding Lectins.

e Concanavalin A-binding Glycoproteins Profiling.

» Lipopolysaccharide Detection with Glycan-Specific Lectins a Nonspecific Binding Approach
Applied to Surface Plasmon Resonance. ACS Omega.

e Bisecting GIcNAc Is a General Suppressor of Terminal Modification of N-glycan. Journal of
Biological Chemistry.

e The mannose-specific bulb lectin from Galanthus nivalis (snowdrop) binds mono- and
dimannosides at distinct sites. Structure analysis of refined complexes at 2.3 Aand 3.0 A
resolution. Journal of Molecular Biology.

e The Essential Functions and Detection of Bisecting GIcNAc in Cell Biology. Frontiers in Cell
and Developmental Biology.

» Quantification of binding affinity of glyconanomaterials with lectins. Analytical and
Bioanalytical Chemistry.

o Galanthus nivalis Lectin (GNL/GNA) - Pure.

» Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins. Chemical Science.

e The Bisecting GIcNAc on N-Glycans Inhibits Growth Factor Signaling and Retards Mammary
Tumor Progression. Cancer Research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b16080624?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sources

¢ 1. vectorlabs.com [vectorlabs.com]
e 2. Preparation and Analysis of Glycan Microarrays - PMC [pmc.ncbi.nim.nih.gov]
¢ 3. Concanavalin A-binding Glycoproteins Profiling - Creative Biolabs [creative-biolabs.com]

e 4. Antibodies and Lectins in Glycan Analysis - Essentials of Glycobiology - NCBI Bookshelf
[ncbi.nim.nih.gov]

¢ 5. Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins - Chemical Science (RSC Publishing) [pubs.rsc.org]

¢ 6. Galanthus nivalis lectin (GNA) | GLYcoDiag [glycodiag.com]
e 7. researchgate.net [researchgate.net]

¢ 8. Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb
- PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. genaxxon.com [genaxxon.com]
¢ 10. aniara.com [aniara.com]

e 11. CarboGrove: a resource of glycan-binding specificities through analyzed glycan-array
datasets from all platforms - PMC [pmc.ncbi.nlm.nih.gov]

e 12. Frontiers | The Essential Functions and Detection of Bisecting GIcCNAc in Cell Biology
[frontiersin.org]

¢ 13. Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan
recognition mode using a common legume lectin fold - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. academic.oup.com [academic.oup.com]

e 15. Glycosylation patterns and PHA-E-associated glycoprotein profiling associated with early
hepatic encephalopathy in Chinese hepatocellular carcinoma patients - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 16. Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins - PMC [pmc.ncbi.nim.nih.gov]

e 17. Glycan profiling by lectin microarray - Glycoscience Protocols (GlycoPODv2) - NCBI
Bookshelf [ncbi.nim.nih.gov]

e 18. researchgate.net [researchgate.net]

e 19. Comprehensive analysis of lectin-glycan interactions reveals determinants of lectin
specificity | PLOS Computational Biology [journals.plos.org]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://vectorlabs.com/blog/the-importance-of-lectin-and-glycan-binding-specificity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097418/
https://www.creative-biolabs.com/glycoprotein/concanavalin-a-binding-glycoproteins-profiling.htm
https://www.ncbi.nlm.nih.gov/books/NBK1919/
https://www.ncbi.nlm.nih.gov/books/NBK1919/
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05435j
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05435j
https://www.glycodiag.com/products/galanthus-nivalis/
https://www.researchgate.net/publication/19819837_Binding_properties_of_a_mannose-specific_lectin_from_the_snowdrop_Galanthus_nivalis_bulb
https://pubmed.ncbi.nlm.nih.gov/3335522/
https://pubmed.ncbi.nlm.nih.gov/3335522/
https://www.genaxxon.com/docs/pdf/descriptions/descr_d1513_gna.pdf
https://www.aniara.com/mm5/PDFs/IFU/IFU_A05-0120.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280547/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00511/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00511/full
https://pubmed.ncbi.nlm.nih.gov/24436051/
https://pubmed.ncbi.nlm.nih.gov/24436051/
https://academic.oup.com/glycob/article/24/4/368/1988441
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9241959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9241959/
https://www.ncbi.nlm.nih.gov/books/NBK594006/
https://www.ncbi.nlm.nih.gov/books/NBK594006/
https://www.researchgate.net/publication/355128394_Comprehensive_analysis_of_lectin-glycan_interactions_reveals_determinants_of_lectin_specificity
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009470
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 20. Concanavalin A - Polysaccharides Binding Affinity Analysis Using A Quartz Crystal
Microbalance - PMC [pmc.ncbi.nim.nih.gov]

e 21. Binding assay of lectins and glycoproteins by surface plasmon resonance - Glycoscience
Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nim.nih.gov]

e 22.researchgate.net [researchgate.net]
e 23. On Surface Assays: Surface Plasmon Resonance - Glycopedia [glycopedia.eu]
e 24. cores.emory.edu [cores.emory.edu]

o 25. Tissue glycan analysis using lectin microarray - Glycoscience Protocols (GlycoPODv2) -
NCBI Bookshelf [nchi.nlm.nih.gov]

 To cite this document: BenchChem. [A Researcher's Guide to Differentiating Hybrid and
Complex N-Glycans with Lectins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16080624/docs#a-researcher-s-guide-to-
differentiating-hybrid-and-complex-n-glycans-with-lectins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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